Cas no 877401-11-1 (2-(4-Bromo-1H-pyrazol-1-yl)-2-methylpropan-1-ol)

2-(4-Bromo-1H-pyrazol-1-yl)-2-methylpropan-1-ol is a brominated pyrazole derivative with a hydroxymethyl functional group, offering versatility in synthetic organic chemistry. Its structure features a 4-bromo-substituted pyrazole ring linked to a tertiary alcohol, making it a valuable intermediate for pharmaceutical and agrochemical applications. The bromine atom enhances reactivity for further functionalization via cross-coupling reactions, while the hydroxyl group provides a handle for derivatization or conjugation. The sterically hindered 2-methylpropan-1-ol moiety contributes to stability, reducing unwanted side reactions. This compound is particularly useful in the development of biologically active molecules, where precise structural modifications are critical. High purity and consistent performance ensure reliability in research and industrial processes.

2-(4-Bromo-1H-pyrazol-1-yl)-2-methylpropan-1-ol structure

877401-11-1 structure

Product Name:2-(4-Bromo-1H-pyrazol-1-yl)-2-methylpropan-1-ol

CAS No:877401-11-1

MF:C₇H₁₁BrN₂O

MW:219.079040765762

CID:5057243

PubChem ID:58659221

Update Time:2026-02-28

2-(4-Bromo-1H-pyrazol-1-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-(4-Bromo-1H-pyrazol-1-yl)-2-methylpropan-1-ol
- 2-(4-bromopyrazol-1-yl)-2-methylpropan-1-ol
- 1H-Pyrazole-1-ethanol, 4-bromo-beta,beta-dimethyl-
- 2-(4-bromo-pyrazol-1-yl)-2-methyl-propan-1-ol
- SCHEMBL1582031
- SY324293
- A1-10257
- PS-20810
- 4-Bromo-I(2),I(2)-dimethyl-1H-pyrazole-1-ethanol
- QNKVONNYXJUSKP-UHFFFAOYSA-N
- DB-408179
- 877401-11-1
- 2-(4-Bromo-1-pyrazolyl)-2-methyl-1-propanol
- AT22742
- MFCD27931215
- DTXSID201268756
- Inchi： 1S/C7H11BrN2O/c1-7(2,5-11)10-4-6(8)3-9-10/h3-4,11H,5H2,1-2H3
- InChI Key： QNKVONNYXJUSKP-UHFFFAOYSA-N
- SMILES： BrC1C=NN(C=1)C(C)(C)CO

Computed Properties

Exact Mass: 218.00548g/mol
Monoisotopic Mass: 218.00548g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 38

2-(4-Bromo-1H-pyrazol-1-yl)-2-methylpropan-1-ol Pricemore >>

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